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Compound of Interest

Compound Name: 2-Furancarboxaldehyde, 4-nitro-

Cat. No.: B1198717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct and extensive stability data for 4-nitro-2-furancarboxaldehyde is limited in

publicly available literature. The following guide is a compilation of information extrapolated

from safety data sheets (SDS) of structurally similar nitrofurans, general principles of chemical

stability, and related scientific studies. It is intended to provide best-practice guidance. For

critical applications, it is imperative to conduct specific stability studies.

Introduction
4-Nitro-2-furancarboxaldehyde is a furan derivative containing a nitro group, a class of

compounds known for their use as intermediates in the synthesis of pharmaceuticals and other

specialty chemicals. The inherent reactivity of the nitro and aldehyde functional groups

necessitates a thorough understanding of the compound's stability profile to ensure its quality,

safety, and efficacy in research and development. This guide provides an in-depth overview of

the recommended storage conditions, potential degradation pathways, and methodologies for

stability assessment of 4-nitro-2-furancarboxaldehyde.

Physicochemical Properties
A summary of the known physicochemical properties of 4-nitro-2-furancarboxaldehyde and

related compounds is presented in Table 1. These properties are crucial for understanding the

compound's behavior under various storage and handling conditions.
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Table 1: Physicochemical Properties of 4-Nitro-2-Furancarboxaldehyde and Related

Compounds

Property
4-Nitro-2-
furancarboxaldehy
de

5-Nitro-2-
furaldehyde

5-(4-Nitrophenyl)-2-
furaldehyde

CAS Number 57500-49-9[1][2] 698-63-5[3] 7147-77-5[4]

Molecular Formula C5H3NO4[3] C5H3NO4[3] C11H7NO4[4]

Molecular Weight 141.08 g/mol [1][3] 141.08 g/mol [3] 217.18 g/mol [4]

Appearance Not specified

Lemon yellow crystals

or fine yellow

powder[5]

Not specified

Melting Point Not specified Not specified 204-206 °C[6]

Solubility Soluble in water[7] Not specified Not specified

Stability Profile and Degradation
The stability of 4-nitro-2-furancarboxaldehyde is influenced by several factors, including light,

temperature, pH, and the presence of oxidizing or reducing agents.

Light Sensitivity
Nitrofurans, as a class of compounds, are known to be susceptible to photodegradation. The

primary degradation process for many nitrofurans involves photo-induced hydrolysis[8].

Therefore, it is crucial to protect 4-nitro-2-furancarboxaldehyde from light to prevent the

formation of degradation products.

Thermal Stability
While specific data on the thermal decomposition of 4-nitro-2-furancarboxaldehyde is not

readily available, it is advisable to store the compound in a cool environment to minimize the

rate of any potential degradation reactions.
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pH and Hydrolytic Stability
The aldehyde functional group can be susceptible to oxidation and other reactions, particularly

at non-neutral pH. In alkaline solutions, 5-nitro-2-furaldehyde has been shown to form an anion

of nitronic acid which can then undergo further reactions[9]. It is therefore recommended to

maintain a neutral pH environment when working with solutions of 4-nitro-2-

furancarboxaldehyde.

Potential Degradation Pathways
Based on the reactivity of the furan ring, the nitro group, and the aldehyde function, several

degradation pathways can be postulated. Microbial degradation of furanic compounds often

involves oxidation and/or reduction of the aldehyde group, followed by further metabolism of

the furan ring[10]. The nitro group can also be a site for enzymatic reduction. A potential

degradation pathway could involve the oxidation of the aldehyde to a carboxylic acid and/or the

reduction of the nitro group to an amino group.

A simplified potential degradation pathway is illustrated below:

4-Nitro-2-furancarboxaldehyde

4-Nitro-2-furancarboxylic_acidOxidation

4-Amino-2-furancarboxaldehyde
Reduction

Further Degradation Products

Click to download full resolution via product page

Potential Degradation Pathways for 4-Nitro-2-Furancarboxaldehyde.

Recommended Storage and Handling
To ensure the long-term stability of 4-nitro-2-furancarboxaldehyde, the following storage and

handling guidelines are recommended based on information for similar compounds:

Table 2: Recommended Storage and Handling Conditions
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Condition Recommendation Rationale

Temperature

Store in a cool, dry, and well-

ventilated place.[11] Room

temperature storage is

generally acceptable for the

solid form.[12]

To minimize thermal

degradation.

Light

Keep in a dark place,

protected from light.[8][12] Use

amber-colored or opaque

containers.[8]

To prevent photodegradation.

Atmosphere

Store in a tightly closed

container.[11] For long-term

storage, consider storing under

an inert atmosphere (e.g.,

argon or nitrogen).

To protect from moisture and

atmospheric oxygen which

could promote degradation.

Incompatibilities

Avoid contact with strong

oxidizing agents, strong acids,

and strong bases.[13]

To prevent chemical reactions

that could degrade the

compound.

Experimental Protocols for Stability Assessment
A comprehensive stability testing program is essential to determine the intrinsic stability of 4-

nitro-2-furancarboxaldehyde and to establish appropriate storage conditions and shelf-life.

Forced Degradation Studies
Forced degradation studies (stress testing) are performed to identify the likely degradation

products and to establish the degradation pathways. This information is crucial for the

development of stability-indicating analytical methods.

Experimental Workflow for Forced Degradation:
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Stress Conditions

Analysis

Outcome

Acid Hydrolysis
(e.g., 0.1M HCl, 60°C)

LC-MS/MS Analysis

Base Hydrolysis
(e.g., 0.1M NaOH, 60°C)

Oxidative Stress
(e.g., 3% H2O2, RT)

Thermal Stress
(e.g., 80°C, solid & solution)

Photolytic Stress
(ICH Q1B guidelines)

4-Nitro-2-furancarboxaldehyde Sample

Purity Assessment (HPLC)

Impurity Profiling

Identification of Degradation Products

Elucidation of Degradation Pathways

Development of Stability-Indicating Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1198717?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/B1198717
https://www.biosynth.com/p/HCA50049/57500-49-9-4-nitro-2-furancarboxaldehyde
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10752601&lang=EN
https://pubchem.ncbi.nlm.nih.gov/compound/5-_4-Nitrophenyl_-2-furaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-_4-Nitrophenyl_-2-furaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrofurantoin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2703987.htm
https://bg.cpachem.com/msds?num=SB67526&dnl=sd_-_5-Nitro-2-furaldehyde_Diacetate_CAS_92-55-7_%28SB67526%29_%28EU%29.pdf
https://fagron.de/wp-content/uploads/2024/07/Australian-Pharmacist-Nitrofurantoin-suspension_Sep2018.pdf
https://www.researchgate.net/publication/11190004_Reactivity_of_5-nitro-2-furaldehyde_in_alkaline_and_acidic_solutions
https://pmc.ncbi.nlm.nih.gov/articles/PMC3223595/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3223595/
https://www.chemicalbook.com/msds/5-4-nitrophenyl-2-furaldehyde.htm
https://www.chembk.com/en/chem/5-(4-nitrophenyl)furfural
https://www.fishersci.com/store/msds?partNumber=AC165130025&countryCode=US&language=en
https://www.benchchem.com/product/b1198717#stability-and-storage-of-4-nitro-2-furancarboxaldehyde
https://www.benchchem.com/product/b1198717#stability-and-storage-of-4-nitro-2-furancarboxaldehyde
https://www.benchchem.com/product/b1198717#stability-and-storage-of-4-nitro-2-furancarboxaldehyde
https://www.benchchem.com/product/b1198717#stability-and-storage-of-4-nitro-2-furancarboxaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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